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acid

CAS No.: 6268-38-8

Cat. No.: B1267552

Get Quote

Executive Summary & Scientific Context

2-[(Methoxycarbonyl)amino]benzoic acid (CAS: 6268-38-8), frequently referred to in
literature as N-methoxycarbonyl-anthranilic acid or DP7, is a bifunctional aromatic compound

featuring both a carboxylic acid and a methyl carbamate moiety[1].
From a scientific standpoint, this compound holds dual significance:

o Drug Development: It serves as a rigid, functionalized intermediate scaffold for synthesizing
anthranilic acid derivatives, which are heavily utilized in the design of kinase inhibitors and
anti-inflammatory agents.

* Photochemistry & Cultural Heritage: It is a well-documented photo-oxidative degradation
product (DP7) of indigotin, the primary colorant in historical indigo and shellfish purple
dyes|[2].
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Accurate characterization of this compound requires distinguishing it from closely related
structural isomers (e.g., methyl 2-aminobenzoate) and other indigo degradation products like
isatoic anhydride (DP3) and isatin[2]. This guide details a self-validating, orthogonal analytical
workflow utilizing UHPLC-MS/MS, Multinuclear NMR, and ATR-FTIR to ensure unequivocal
structural confirmation and purity assessment.

Physicochemical Properties & Expected Analytical
Profile

The following table summarizes the key physicochemical parameters required to set up the
analytical instruments properly[1].

Property Value

Chemical Name 2-[(Methoxycarbonyl)amino]benzoic acid
CAS Number 6268-38-8

Molecular Formula CoHoNO4

Molecular Weight 195.17 g/mol

Monoisotopic Mass 195.053 g/mol

SMILES String 0O=C(0)C1=CC=CC=C1NC(0OC)=0
Expected MS Precursor m/z 194.045 [M-H]~

Causality in Analytical Strategy (E-E-A-T)

As a Senior Application Scientist, it is critical not just to run samples, but to design the
experiment around the molecule's specific physicochemical behavior. Every technique below is
chosen for a distinct mechanistic reason:

 Why UHPLC-MS/MS in Negative ESI Mode? The presence of the carboxylic acid group (pKa
~4.0) makes the molecule highly prone to deprotonation. While positive mode is common for
amines, the electron-withdrawing carbamate group heavily reduces the basicity of the
nitrogen. Therefore, negative ESI provides a significantly higher signal-to-noise ratio, yielding
a robust [M-H]~ precursor at m/z 194.04[2].
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o Why DMSO-de for NMR Solvent? Chloroform-d lacks strong hydrogen-bond accepting
capabilities, which often causes the acidic (-COOH) and carbamate (-NH) protons to
broaden into the baseline due to intermediate chemical exchange rates. DMSO-de acts as a
strong hydrogen-bond acceptor, locking these exchangeable protons and yielding sharp,
quantifiable singlets.

e Why Orthogonal Validation via 2D NMR? 1D NMR alone cannot definitively prove the
position of the methoxy group. A 2D HMBC (Heteronuclear Multiple Bond Correlation)
experiment is required to observe the 3JCH coupling between the methoxy protons and the
carbamate carbonyl, proving the structure is not a methyl ester of anthranilic acid.

Detailed Experimental Protocols
Protocol A: UHPLC-MS/MS Purity and Degradation
Profiling

¢ Objective: Quantify purity and identify trace degradation products.

o Self-Validating System: Incorporates a pre-run blank, a structurally similar internal standard
(IS) such as anthranilic acid-ds4, and requires mass accuracy within 5 ppm.

Step-by-Step Methodology:
o Mobile Phase Preparation:

o Buffer A: 10 mM Ammonium Acetate in LC-MS grade water, adjusted to pH 9.0 with
ammonium hydroxide. (Causality: The high pH ensures complete deprotonation of the
carboxylic acid prior to electrospray, maximizing negative ion yield).

o Buffer B: 100% LC-MS grade Acetonitrile.

o Sample Preparation: Dissolve 1.0 mg of the analyte in 1 mL of 50:50 Water:Acetonitrile.
Dilute to a working concentration of 1 ug/mL. Spike with 100 ng/mL of the IS.

e Chromatography: Utilize a sub-2 um C18 column (e.g., 2.1 x 50 mm, 1.7 pm). Run a linear
gradient from 5% B to 95% B over 5 minutes at a flow rate of 0.4 mL/min.
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 MS/MS Parameters: Set the mass spectrometer to ESI negative mode. Monitor the
precursor m/z 194.04. Apply a collision energy of 15-20 eV to monitor the primary MRM
transition m/z 194.04 - 150.05, which corresponds to the characteristic loss of CO2 (-44 Da)

[2].

o System Suitability Test (SST): The run is only validated if the blank injection shows no peak
at m/z 194.04 (S/N < 3) and the IS area Relative Standard Deviation (RSD) is < 5% across
three replicate injections.

Protocol B: *H and 3C NMR Structural Elucidation

e Objective: Unequivocal confirmation of the molecular skeleton.

o Self-Validating System: 1D spectra are validated by 2D HMBC cross-peaks to prevent
misassignment of the carbonyl carbons.

Step-by-Step Methodology:

o Sample Preparation: Dissolve 15-20 mg of the compound in 0.6 mL of anhydrous DMSO-de
containing 0.03% v/v TMS as an internal chemical shift reference.

e 1H NMR Acquisition: Acquire at 400 MHz or higher. Set the relaxation delay (D1) to at least
2.0 seconds to ensure accurate integration of the aromatic protons.

o Expected Readout: d 13.5 (br s, 1H, -COOH), 10.2 (s, 1H, -NH), 8.2-7.1 (m, 4H, Ar-H),
3.65 (s, 3H, -OCHs3).

e 13C NMR Acquisition: Acquire with a minimum of 512 scans to ensure sufficient signal-to-
noise for quaternary carbons.

o Expected Readout: Two distinct carbonyls at ~169.5 ppm (COOH) and ~154.2 ppm
(Carbamate C=0).

o HMBC Validation (Critical Step): Process the 2D HMBC spectrum. Verify the presence of a
cross-peak between the proton signal at 3.65 ppm (-OCHs) and the carbon signal at 154.2
ppm. The absence of a cross-peak to the 169.5 ppm carbon validates that the methoxy
group is attached to the carbamate, not the carboxylic acid.
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Protocol C: ATR-FTIR Functional Group Verification

o Objective: Rapid, solvent-free confirmation of functional groups.
e Clean the diamond ATR crystal with isopropanol and collect a background spectrum (air).

e Place 1-2 mg of the solid powder directly onto the crystal. Apply consistent pressure using
the anvil.

¢ Acquire 32 scans from 4000 to 400 cm~1! at a resolution of 4 cm~1.

« Interpretation: Look for the broad O-H stretch of the carboxylic acid (3300-2500 cm~1), the
sharp N-H stretch (~3300 cm~* superimposed on the O-H), and two distinct C=0 stretches:
the carbamate carbonyl (~1730 cm~1) and the hydrogen-bonded carboxylic acid carbonyl
(~1680 cm™1).

Analytical Workflow Visualization
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Orthogonal characterization workflow ensuring self-validating structural confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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